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Compound of Interest

Compound Name: (1S)-1-cyclopropylethan-1-ol

CAS No.: 55637-37-1

Cat. No.: B2373586

Get Quote

Executive Summary: The Hazard Matrix
(1S)-1-Cyclopropylethan-1-ol presents a dual-hazard profile often overlooked in standard

safety data sheets (SDS). While primarily classified as a flammable liquid (Category 3), its

structural cyclopropyl moiety introduces significant ring strain (~27.5 kcal/mol).

Operational Criticality: Unlike linear alcohols (e.g., 2-propanol), this compound is susceptible to

rapid, exothermic ring-opening reactions when exposed to strong Brønsted or Lewis acids.

Standard "organic waste" commingling is insufficient. This guide mandates strict segregation

from acidic waste streams to prevent uncontrolled polymerization or thermal runaway in waste

containers.

Chemical Profile & Physiochemical Data
Use this data to validate waste stream compatibility.
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Property Value Operational Implication

Chemical Name (1S)-1-Cyclopropylethan-1-ol
Specific enantiomer; treat

racemic mixtures similarly.

CAS Number 55637-37-1 Use for waste manifesting.

Molecular Formula C₅H₁₀O Organic, non-halogenated.[1]

Flash Point ~34°C (93°F) Closed Cup

D001 Ignitable Waste.

Requires grounding/bonding.

[2][3][4][5]

Boiling Point 128°C
Moderate volatility; fume hood

required.

Density 0.887 g/mL
Lighter than water; will float in

aqueous mixtures.

Reactivity
Acid-Sensitive Cyclopropyl

Ring

DO NOT MIX with H₂SO₄, HCl,

or Lewis acids (e.g., AlCl₃).

GHS Classification Flammable Liq. 3, Skin Irrit. 2
PPE: Nitrile gloves, safety

goggles, flame-retardant coat.

Pre-Disposal Segregation Strategy
Effective disposal begins at the bench, not the loading dock. You must implement a "Check-

Neutralize-Segregate" workflow.

The Acid-Sensitivity Protocol
The cyclopropyl ring is kinetically stable in neutral conditions but thermodynamically unstable.

Risk: Introduction into a waste drum containing acidic residues (pH < 4) can trigger ring

opening, leading to heat generation and potential pressurization of the container.

Mandate: All waste streams containing (1S)-1-cyclopropylethan-1-ol must be pH-checked.

If acidic, neutralize to pH 6–8 using Sodium Bicarbonate (NaHCO₃) before transfer to the

solvent waste container.
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Disposal Workflow Logic
The following decision tree illustrates the mandatory logic for handling this specific chemical.

Waste Generation:
(1S)-1-Cyclopropylethan-1-ol

Assess Chemical State

Pure Chemical?

Mixture/Solution?

No

Segregate: Non-Halogenated
Organic Solvents

Yes

Check pH Level

Neutralize with NaHCO3
to pH 6-8

Acidic (pH < 6)

Contains Halogens?
(DCM, Chloroform)

Neutral (pH 6-8)

Container A:
Non-Halogenated Organics

(RCRA D001)

No

Container B:
Halogenated Organics

(Segregated)

Yes

Label: 'Flammable',
'Cyclopropyl Derivative'
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Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and disposal of (1S)-1-cyclopropylethan-1-
ol, emphasizing pH neutralization and halogen separation.

Detailed Operational Procedures
A. Routine Waste Transfer

PPE Verification: Don flame-resistant lab coat, safety goggles (ANSI Z87.1), and nitrile

gloves (0.11mm minimum thickness).

Vapor Control: Perform all transfers inside a certified chemical fume hood.

Grounding: If transferring volumes >4L, attach a grounding strap to the receiving drum to

prevent static discharge (Flash Point ~34°C).

pH Validation: Dip a pH strip into the waste solution.

If Red/Orange (Acidic): Slowly add saturated Sodium Bicarbonate solution until bubbling

ceases and pH is neutral.

Transfer: Pour waste into the Non-Halogenated Organic Solvent container (unless mixed

with halogens).

Seal: Immediately close the container lid to prevent vapor accumulation.

B. Spill Management (Emergency Contingency)
For spills > 100 mL

Evacuate & Ventilate: Remove ignition sources immediately. Alert nearby personnel.

Contain: Use non-combustible absorbents (Vermiculite or Activated Carbon). Do not use

paper towels (increases surface area for flammability).

Collect: Use non-sparking tools (plastic scoop) to transfer absorbed material into a

hazardous waste bag.
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Clean: Clean the surface with a soap/water solution. Do not use bleach (potential reactivity).

Regulatory Compliance & Waste Codes
Strict adherence to EPA and local regulations is mandatory.

RCRA Waste Code:D001 (Ignitability). The flash point is < 60°C (140°F), automatically

triggering this classification under 40 CFR § 261.21.

Labeling: Containers must be labeled "Hazardous Waste" with the specific indication:

"Flammable - Cyclopropyl Alcohol".

Storage: Store in a flammable safety cabinet (yellow cabinet) away from oxidizers (nitric

acid, perchlorates) and strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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